Cas no 58311-53-8 ((4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione)

• Product Name: (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione
• CAS No: 58311-53-8
• MF: C₅H₇NO₃
• MW: 129.1140
• MDL: MFCD27925868
• CID: 2359947
• PubChem ID: 54448435
• Update Time: 2025-10-30

(4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (L)-3,4-dimethyl-1,3-oxazolidine-2,5-dione
• (4S)-3,4-dimethyl-1,3-oxazolidine-2,5-dione
• (S)-3,4-Dimethyloxazolidine-2,5-dione
• (4S)-3,4-Dimethyloxazolidine-2,5-dione
• 2,5-Oxazolidinedione, 3,4-dimethyl-, (S)-
• 2,5-Oxazolidinedione, 3,4-dimethyl-, (4S)-
• FCH4013086
• AK173849
• 58311-53-8
• P14136
• AKOS025396228
• CS-0053178
• AS-52008
• DB-189855
• MFCD27925868
• SCHEMBL640791
• (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione

• MDL： MFCD27925868
• Inchi： 1S/C5H7NO3/c1-3-4(7)9-5(8)6(3)2/h3H,1-2H3/t3-/m0/s1
• InChI Key： WTFJJYYGWFKOQH-VKHMYHEASA-N
• SMILES： O1C(N(C([H])([H])[H])[C@]([H])(C1=O)C([H])([H])[H])=O

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 149.5±23.0℃/760mmHg

(4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione

Introduction to (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione (CAS No. 58311-53-8)

(4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione, with the CAS number 58311-53-8, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic dione exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its chiral center and rigid oxazolidine ring contribute to its versatility in drug design and development.

The compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities. Oxazolidinones have been extensively studied for their potential applications in medicinal chemistry, particularly as scaffolds for the development of novel therapeutic agents. The presence of two carbonyl groups in the dione moiety enhances its reactivity, making it a useful building block for further functionalization.

In recent years, there has been growing interest in the use of chiral oxazolidinones in pharmaceutical research. The enantiomeric purity of (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione is crucial for achieving optimal biological activity. Studies have shown that the (S)-configuration at the chiral center significantly influences the pharmacokinetic and pharmacodynamic properties of derived compounds. This has led to increased efforts in developing efficient synthetic routes to produce enantiomerically pure forms of this compound.

One of the most notable applications of (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione is in the synthesis of protease inhibitors. Proteases play a critical role in various biological processes, and their inhibition is a key strategy in the treatment of numerous diseases. The oxazolidine ring provides a stable scaffold that can be modified to target specific protease enzymes. For instance, derivatives of this compound have been investigated as potential inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and inflammation.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural features of (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This has opened up new avenues for the development of novel antibiotics to combat antibiotic-resistant infections.

The synthesis of (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between β-ketoesters and urea derivatives, followed by functional group modifications. Advances in catalytic methods have also enabled more efficient and sustainable synthetic strategies. For example, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric excess in the final product.

The growing demand for enantiomerically pure pharmaceutical intermediates has driven innovation in synthetic methodologies. Continuous flow chemistry has emerged as a powerful tool for the scalable production of complex molecules like (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione. This approach offers advantages such as improved reaction control, reduced solvent consumption, and enhanced safety profiles. By integrating catalytic processes into continuous flow systems, researchers can achieve higher throughput and better reproducibility in their syntheses.

In conclusion, (4S)-3,4-Dimethyl-1,3-oxazolidine-2,5-dione (CAS No. 58311-53-8) is a versatile and valuable compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing bioactive molecules with therapeutic potential. As our understanding of its chemical properties continues to evolve, new opportunities for its use in drug discovery are likely to emerge. The ongoing development of innovative synthetic strategies will further enhance its accessibility and utility in both academic and industrial settings.